![molecular formula C15H17N3O4S B2489332 4-(1,1-dioxido-7-phenyl-1,4-thiazepane-4-carbonyl)-1H-imidazol-2(3H)-one CAS No. 2034515-37-0](/img/structure/B2489332.png)
4-(1,1-dioxido-7-phenyl-1,4-thiazepane-4-carbonyl)-1H-imidazol-2(3H)-one
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Overview
Description
4-(1,1-dioxido-7-phenyl-1,4-thiazepane-4-carbonyl)-1H-imidazol-2(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DTIC or Dacarbazine and is used as an anticancer drug.
Mechanism of Action
DTIC works by inhibiting DNA synthesis in cancer cells. It is converted into an active form, which then binds to DNA and prevents the replication of cancer cells. This leads to the death of cancer cells and the reduction of tumor size.
Biochemical and Physiological Effects:
DTIC has been shown to have various biochemical and physiological effects. It can cause nausea, vomiting, and bone marrow suppression. It can also cause liver toxicity and kidney damage. DTIC can also cause skin reactions, including rash and itching.
Advantages and Limitations for Lab Experiments
DTIC has several advantages for lab experiments. It is easy to synthesize and purify, and its mechanism of action is well understood. However, DTIC also has some limitations. It can be toxic to cells, making it difficult to use in certain experiments. It also has a short half-life, which can make it challenging to use in long-term studies.
Future Directions
There are several future directions for research on DTIC. One area of research is to develop new and more effective anticancer drugs based on the structure of DTIC. Another area of research is to investigate the potential use of DTIC in the treatment of autoimmune diseases. Additionally, researchers could study the mechanism of action of DTIC in more detail to gain a better understanding of how it works and how it can be improved. Finally, researchers could explore the use of DTIC in combination with other drugs to increase its effectiveness and reduce its toxicity.
Synthesis Methods
DTIC is synthesized by reacting hydrazine with 5-(3,3-dimethyl-1-triazeno)imidazole-4-carboxamide (DTIC acid). The reaction results in the formation of DTIC, which is then purified using various techniques such as recrystallization and column chromatography.
Scientific Research Applications
DTIC is primarily used as an anticancer drug and is effective against various types of cancer, including melanoma, Hodgkin's lymphoma, and soft tissue sarcomas. It works by inhibiting DNA synthesis and inducing cell death in cancer cells. DTIC has also been studied for its potential use in the treatment of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.
properties
IUPAC Name |
4-(1,1-dioxo-7-phenyl-1,4-thiazepane-4-carbonyl)-1,3-dihydroimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O4S/c19-14(12-10-16-15(20)17-12)18-7-6-13(23(21,22)9-8-18)11-4-2-1-3-5-11/h1-5,10,13H,6-9H2,(H2,16,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVTXJMOITNOBJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCS(=O)(=O)C1C2=CC=CC=C2)C(=O)C3=CNC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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